N-(3-methoxyphenethyl)-2-(5-oxo-7-propyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-[2-(3-methoxyphenyl)ethyl]-2-(5-oxo-7-propyl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C20H25N3O3S/c1-3-5-15-11-19(25)23-16(13-27-20(23)22-15)12-18(24)21-9-8-14-6-4-7-17(10-14)26-2/h4,6-7,10-11,16H,3,5,8-9,12-13H2,1-2H3,(H,21,24)
• InChI Key: ZXYXBKUACOGIEX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N2C(CSC2=N1)CC(=O)NCCC3=CC(=CC=C3)OC
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol

Description

The compound belongs to a family of molecules that often exhibit interesting biological activities due to their complex structures and diverse functional groups. Research in similar compounds focuses on developing new synthetic methods, understanding their molecular structure, and exploring their potential applications in medicinal chemistry.

Synthesis Analysis

The synthesis of related thiazolo[3,2-a]pyrimidinyl derivatives typically involves multistep synthetic pathways. For instance, methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate, a related compound, was prepared from dimethyl acetone-1,3-dicarboxylate, sulfuryl chloride, and thiourea. This precursor was then transformed into thiazolo[3,2-a]pyrimidinyl derivatives through additional steps (Žugelj et al., 2009).

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by detailed spectroscopic analysis. For example, the crystal structure of a similar thiazolo[3,2-a]pyrimidine derivative revealed a specific conformation and arrangement of substituent groups, providing insights into the stereochemical properties of these molecules (Prasad et al., 2014).

Scientific Research Applications

Synthesis and Pharmacological Potential

• Heterocyclic Compound Synthesis : A study by Abu‐Hashem et al. (2020) focused on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating their anti-inflammatory and analgesic properties. These compounds, including thiazolopyrimidines, were evaluated for their cyclooxygenase inhibition and exhibited significant COX-2 selectivity and anti-inflammatory activity (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Activity : Research by Jafar et al. (2017) synthesized derivatives containing a heterocyclic compound that showed pronounced antifungal effects against Aspergillus species, highlighting the antimicrobial potential of these molecules (Jafar, Abdul Mahdi, Hadwan, & AlameriAmeer, 2017).

• Radioligand Imaging : Dollé et al. (2008) developed a selective radioligand for imaging the translocator protein with PET, illustrating the application of related compounds in diagnostic imaging and highlighting their potential in studying and diagnosing neuroinflammatory conditions (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Anticancer Research

• Cytotoxic Activity : A study by Al-Sanea et al. (2020) investigated the cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, identifying compounds with appreciable cancer cell growth inhibition, indicating their potential as anticancer agents (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).